Cas no 1511696-89-1 (3-chloro-6-(2-methoxyphenyl)pyridazine-4-carboxylic acid)

• Product Name: 3-chloro-6-(2-methoxyphenyl)pyridazine-4-carboxylic acid
• CAS No: 1511696-89-1
• MF: C₁₂H₉ClN₂O₃
• MW: 264.66446185112
• CID: 5578351
• Update Time: 2025-10-16

3-chloro-6-(2-methoxyphenyl)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, 3-chloro-6-(2-methoxyphenyl)-
• 3-chloro-6-(2-methoxyphenyl)pyridazine-4-carboxylic acid

• Inchi： 1S/C12H9ClN2O3/c1-18-10-5-3-2-4-7(10)9-6-8(12(16)17)11(13)15-14-9/h2-6H,1H3,(H,16,17)
• InChI Key： MEWQXYOWVPMGIE-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(C2=CC=CC=C2OC)C=C1C(O)=O

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 484.0±45.0 °C(Predicted)
• pka: 0.91±0.32(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-chloro-6-(2-methoxyphenyl)pyridazine-4-carboxylic acid

Introduction to 3-Chloro-6-(2-Methoxyphenyl)pyridazine-4-carboxylic Acid (CAS No. 1511696-89-1)

3-Chloro-6-(2-methoxyphenyl)pyridazine-4-carboxylic acid (CAS No. 1511696-89-1) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of a chloro and a methoxyphenyl substituent on the pyridazine ring, along with a carboxylic acid group, imparts unique chemical and biological properties to this molecule.

The chemical structure of 3-chloro-6-(2-methoxyphenyl)pyridazine-4-carboxylic acid is characterized by its aromaticity and the presence of functional groups that can participate in various chemical reactions. The carboxylic acid group can undergo esterification, amidation, and other derivatization reactions, making it a versatile starting material for the synthesis of more complex molecules. The chloro and methoxyphenyl substituents contribute to the compound's lipophilicity and electronic properties, which are crucial for its biological activity.

In recent years, 3-chloro-6-(2-methoxyphenyl)pyridazine-4-carboxylic acid has gained attention due to its potential therapeutic applications. Research studies have explored its anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways like NF-κB and MAPK, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 3-chloro-6-(2-methoxyphenyl)pyridazine-4-carboxylic acid has also shown promise in antiviral research. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can inhibit the replication of several RNA viruses, including influenza A virus and SARS-CoV-2. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

In the realm of cancer research, 3-chloro-6-(2-methoxyphenyl)pyridazine-4-carboxylic acid has been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For example, a study published in the Cancer Research journal in 2021 reported that this compound selectively targets cancer cells while sparing normal cells, making it a promising candidate for further development as an anticancer drug.

The pharmacokinetic properties of 3-chloro-6-(2-methoxyphenyl)pyridazine-4-carboxylic acid have also been studied to assess its suitability for therapeutic applications. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicology studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 3-chloro-6-(2-methoxyphenyl)pyridazine-4-carboxylic acid (CAS No. 1511696-89-1) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing various unmet medical needs.